Cas no 2137758-95-1 (4-Pyrimidinecarboxylic acid, 6-chloro-2-[1-(methylsulfonyl)ethyl]-)

• Product Name: 4-Pyrimidinecarboxylic acid, 6-chloro-2-[1-(methylsulfonyl)ethyl]-
• CAS No: 2137758-95-1
• MF: C₈H₉ClN₂O₄S
• MW: 264.686059713364
• CID: 5278993
• Update Time: 2025-11-06

4-Pyrimidinecarboxylic acid, 6-chloro-2-[1-(methylsulfonyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 6-chloro-2-[1-(methylsulfonyl)ethyl]-

• Inchi： 1S/C8H9ClN2O4S/c1-4(16(2,14)15)7-10-5(8(12)13)3-6(9)11-7/h3-4H,1-2H3,(H,12,13)
• InChI Key： ULWTTWXWQKKACA-UHFFFAOYSA-N
• SMILES： C1(C(S(C)(=O)=O)C)=NC(Cl)=CC(C(O)=O)=N1

Additional information on 4-Pyrimidinecarboxylic acid, 6-chloro-2-[1-(methylsulfonyl)ethyl]-

4-Pyrimidinecarboxylic Acid, 6-Chloro-2-[1-(Methylsulfonyl)Ethyl]

4-Pyrimidinecarboxylic acid, 6-chloro-2-[1-(methylsulfonyl)ethyl] is a compound with the CAS number 2137758-95-1. This compound belongs to the class of pyrimidine derivatives, which are widely studied in various fields of chemistry and biology due to their unique properties and potential applications. The structure of this compound is characterized by a pyrimidine ring system with a carboxylic acid group at position 4, a chlorine atom at position 6, and a methylsulfonyl ethyl substituent at position 2. These structural features contribute to its distinct chemical and biological properties.

The pyrimidine ring system is a fundamental structure in many bioactive compounds, including nucleobases such as thymine, cytosine, and uracil. The presence of the carboxylic acid group in this compound introduces acidic properties, which can influence its reactivity and solubility. The chlorine atom at position 6 adds electron-withdrawing effects, potentially enhancing the compound's stability or reactivity under certain conditions. The methylsulfonyl ethyl group at position 2 introduces a sulfonamide moiety, which is known for its ability to modulate pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME) in drug development.

Recent studies have highlighted the potential of pyrimidine derivatives in various therapeutic areas. For instance, research has shown that certain pyrimidine-based compounds exhibit anti-inflammatory, antiviral, and anticancer activities. The methylsulfonyl group in this compound may play a role in enhancing its bioavailability or targeting specific biological pathways. Additionally, the chlorine atom could serve as a site for further functionalization or as a substituent that modulates the compound's electronic properties.

In terms of synthesis, this compound can be prepared through various routes depending on the starting materials and desired intermediates. One common approach involves the modification of pyrimidine derivatives with appropriate substituents. For example, the introduction of the methylsulfonyl ethyl group can be achieved through nucleophilic substitution or coupling reactions. The presence of multiple functional groups in this compound allows for further derivatization to explore its potential applications in drug discovery or material science.

From an analytical standpoint, this compound can be characterized using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These methods provide insights into its molecular structure, purity, and stability. For instance, NMR spectroscopy can reveal information about the electronic environment of protons and carbons in the molecule, while MS can confirm the molecular weight and fragmentation patterns.

Considering its structural features and potential applications, this compound represents an interesting candidate for further research in areas such as medicinal chemistry and materials science. Its unique combination of functional groups makes it a versatile building block for designing new molecules with tailored properties. As research continues to uncover novel applications for pyrimidine derivatives, compounds like 4-pyrimidinecarboxylic acid, 6-chloro, and methylsulfonyl-containing derivatives are expected to play significant roles in advancing scientific knowledge and technological innovations.